Cas no 105958-72-3 (2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol)

2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol is a nitro-functionalized triazole derivative with applications in energetic materials and pharmaceutical research. Its structure combines a 1,2,4-triazole core with a nitro group and a hydroxyethyl side chain, offering reactive sites for further chemical modifications. The nitro group enhances its potential as a precursor in the synthesis of high-energy compounds, while the hydroxyl group provides versatility for derivatization. This compound exhibits stability under controlled conditions, making it suitable for experimental studies in propellants, explosives, and medicinal chemistry. Its balanced reactivity and functional group compatibility make it a valuable intermediate for specialized research and industrial applications.
2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol structure
105958-72-3 structure
Product Name:2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol
CAS No:105958-72-3
MF:C4H6N4O3
MW:158.115439891815
CID:1171778
PubChem ID:15893228
Update Time:2025-05-27

2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-1-ethanol, 3-nitro-
    • CS-0265666
    • AKOS010135246
    • Z600615016
    • 2-(3-nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol
    • EN300-99878
    • 2-(3-nitro-1,2,4-triazol-1-yl)ethanol
    • 1-(2-hydroxyethyl)-3-nitro-1,2,4-triazole
    • 105958-72-3
    • 2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol
    • Inchi: 1S/C4H6N4O3/c9-2-1-7-3-5-4(6-7)8(10)11/h3,9H,1-2H2
    • InChI Key: ZRPSEMIBVBQGIF-UHFFFAOYSA-N
    • SMILES: OCCN1C=NC([N+](=O)[O-])=N1

Computed Properties

  • Exact Mass: 158.04408
  • Monoisotopic Mass: 158.04399007g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 96.8Ų

Experimental Properties

  • PSA: 94.08

2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N497588-10mg
2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol
105958-72-3
10mg
$ 50.00 2022-06-03
TRC
N497588-50mg
2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol
105958-72-3
50mg
$ 160.00 2022-06-03
TRC
N497588-100mg
2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol
105958-72-3
100mg
$ 250.00 2022-06-03
Chemenu
CM405349-250mg
2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol
105958-72-3 95%+
250mg
$344 2023-01-13
Chemenu
CM405349-500mg
2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol
105958-72-3 95%+
500mg
$624 2023-01-13
Chemenu
CM405349-1g
2-(3-Nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol
105958-72-3 95%+
1g
$802 2023-01-13
Enamine
EN300-99878-0.05g
2-(3-nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol
105958-72-3 95.0%
0.05g
$168.0 2025-03-21
Enamine
EN300-99878-0.1g
2-(3-nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol
105958-72-3 95.0%
0.1g
$252.0 2025-03-21
Enamine
EN300-99878-0.25g
2-(3-nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol
105958-72-3 95.0%
0.25g
$361.0 2025-03-21
Enamine
EN300-99878-0.5g
2-(3-nitro-1H-1,2,4-triazol-1-yl)ethan-1-ol
105958-72-3 95.0%
0.5g
$569.0 2025-03-21
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